N-Alkyl Chain Length Modulates Molecular Weight, Lipophilicity, and Steric Bulk Relative to Methyl and Isopropyl Analogs
The target compound occupies an intermediate position in a homologous N-alkyl series, with a molecular weight of 319.40 g/mol (C₁₇H₂₅N₃O₃) compared to 305.38 g/mol (C₁₆H₂₃N₃O₃) for the N-methyl analog and 333.43 g/mol (C₁₈H₂₇N₃O₃) for the N-isopropyl analog . The incremental addition of one methylene unit (ΔMW ≈ 14 g/mol) between the methyl and ethyl analogs, and the branching-related increase from ethyl to isopropyl, provides a tunable gradient of lipophilicity and steric demand. A computed logP of approximately 4.0 has been reported for the isopropyl analog [1]; by interpolation, the ethyl analog is expected to exhibit a logP between that of the methyl and isopropyl derivatives, offering a balanced profile for applications where excessive lipophilicity is undesirable.
| Evidence Dimension | Molecular weight (g/mol) |
|---|---|
| Target Compound Data | 319.40 (C₁₇H₂₅N₃O₃) |
| Comparator Or Baseline | Methyl analog: 305.38 (C₁₆H₂₃N₃O₃); Isopropyl analog: 333.43 (C₁₈H₂₇N₃O₃) |
| Quantified Difference | ΔMW = +14.02 vs. methyl; −14.03 vs. isopropyl |
| Conditions | Vendor technical datasheets (Fluorochem F081555, F081571, F081587) |
Why This Matters
For procurement decisions in lead optimization programs, the ethyl substituent provides a middle-ground steric and lipophilic profile that may be preferred when the methyl analog is too compact and the isopropyl analog introduces excessive bulk or logP.
- [1] molbic.idrblab.net. Compound Information: 4-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester (logP = 4.0). Accessed April 2026. View Source
